Cas no 57772-71-1 (Benzeneacetamide, N-octyl-)

• Product name: Benzeneacetamide, N-octyl-
• CAS No: 57772-71-1
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 344255
• PubChem ID: 3317402

Benzeneacetamide, N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-octyl-
• N-octyl-2-phenylacetamide
• AKPIJQRYVLUWRL-UHFFFAOYSA-N
• DTXSID50391399
• AKOS003852893
• Phenylacetamide, N-octyl-
• SCHEMBL9321740
• 57772-71-1

• Inchi： InChI=1S/C16H25NO/c1-2-3-4-5-6-10-13-17-16(18)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3,(H,17,18)
• InChI Key： AKPIJQRYVLUWRL-UHFFFAOYSA-N
• SMILES： C(NC(=O)CC1C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 247.19375
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides